IMMH001: A Technical Guide to a Novel S1P Receptor Modulator for Autoimmune Diseases
IMMH001: A Technical Guide to a Novel S1P Receptor Modulator for Autoimmune Diseases
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
IMMH001, also known as SYL930, is a potent and selective small molecule modulator of the sphingosine-1-phosphate (S1P) receptors S1P1, S1P4, and S1P5. By functionally antagonizing the S1P1 receptor, IMMH001 effectively sequesters lymphocytes within secondary lymphoid organs, preventing their egress into the bloodstream and subsequent infiltration into sites of inflammation. This mechanism of action has demonstrated significant therapeutic potential in preclinical models of autoimmune diseases, particularly rheumatoid arthritis. This technical guide provides a comprehensive overview of the function, mechanism of action, and preclinical efficacy of IMMH001, including detailed experimental protocols and quantitative data to support further research and development.
Core Function and Mechanism of Action
IMMH001 is a prodrug that is phosphorylated in vivo to its active form, IMMH001-P.[1] IMMH001-P acts as a functional antagonist of the S1P1 receptor, a G protein-coupled receptor essential for the egress of lymphocytes from lymphoid tissues.[1][2][3] By binding to S1P1, IMMH001-P induces its internalization and degradation, rendering lymphocytes unresponsive to the natural S1P gradient that guides their exit from lymph nodes.[4] This leads to a reversible reduction in circulating peripheral blood lymphocytes.[1][4]
IMMH001-P also demonstrates activity as a modulator of S1P4 and S1P5 receptors.[1][2][3] S1P4 is primarily expressed in lymphoid and hematopoietic tissues, and its modulation may contribute to the immunomodulatory effects of IMMH001. S1P5 is found in the central nervous system and natural killer cells, suggesting potential applications beyond rheumatoid arthritis.[5][6][7]
Signaling Pathway
The binding of IMMH001-P to S1P1, S1P4, and S1P5 receptors initiates a cascade of intracellular signaling events. The primary therapeutic effect is mediated through the functional antagonism of S1P1, which is coupled to Gi/o proteins. This leads to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels. Furthermore, it influences downstream pathways such as Ras-ERK and PI3K-Akt, ultimately regulating cell migration. The modulation of S1P4 and S1P5, which couple to Gi/o and G12/13, can influence Rho-mediated cytoskeletal changes and other cellular processes.[8][9][10][11]
Figure 1: IMMH001 Signaling Pathway. IMMH001 is phosphorylated to its active form, IMMH001-P, which then modulates S1P receptors, leading to downstream signaling that inhibits lymphocyte egress.
Quantitative Data
In Vitro Receptor Activity
The activity of the phosphorylated form of IMMH001 (IMMH001-P) was assessed using a β-arrestin assay to determine its potency on the five S1P receptor subtypes.
| Receptor Subtype | EC50 (nM) |
| S1P1 | 12.4 |
| S1P2 | >1000 |
| S1P3 | >1000 |
| S1P4 | 19.8 |
| S1P5 | 29.4 |
| Table 1: In Vitro Activity of IMMH001-P on S1P Receptors. Data from a β-arrestin assay demonstrating the selectivity of IMMH001-P for S1P1, S1P4, and S1P5.[1] |
Preclinical Efficacy in Rheumatoid Arthritis Models
IMMH001 has demonstrated significant efficacy in reducing disease severity in rat models of rheumatoid arthritis.
| Model | Parameter | IMMH001 Treatment | Result |
| Adjuvant-Induced Arthritis (AA) | Paw Swelling | 0.3, 0.6, 1.2, 2.4 mg/kg, p.o. daily | Significant reduction in paw perimeter and volume.[2] |
| Adjuvant-Induced Arthritis (AA) | Arthritis Index | 0.3, 0.6, 1.2, 2.4 mg/kg, p.o. daily | Significant reduction in arthritis score.[2] |
| Collagen-Induced Arthritis (CIA) | Paw Swelling | 0.3, 0.6, 1.2, 2.4 mg/kg, p.o. daily | Significant amelioration of articular swelling.[2] |
| Collagen-Induced Arthritis (CIA) | Arthritis Index | 0.3, 0.6, 1.2, 2.4 mg/kg, p.o. daily | Significant reduction in total arthritis index.[2] |
| Table 2: Summary of IMMH001 Efficacy in Rat Arthritis Models. Oral administration of IMMH001 demonstrated dose-dependent therapeutic effects in both AA and CIA models. |
Clinical Trial Information
A Phase I clinical trial of IMMH001 (SYL930) for the treatment of rheumatoid arthritis has been conducted in China.[2][12] However, as of the latest search, specific results and a clinical trial identifier (e.g., ChiCTR number) for this trial are not publicly available in the searched databases.
Experimental Protocols
Animal Models of Rheumatoid Arthritis
Objective: To induce an inflammatory arthritis model resembling rheumatoid arthritis for the evaluation of therapeutic agents.
Materials:
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Male Sprague-Dawley or Lewis rats (6-8 weeks old)
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Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis
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26-gauge needle and syringe
Protocol:
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On day 0, rats are anesthetized.
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A single intradermal injection of 0.1 mL of CFA is administered into the plantar surface of the right hind paw.
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Arthritis development, characterized by paw swelling and erythema, is monitored daily.
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Paw volume and perimeter are measured at regular intervals using a plethysmometer and calipers.
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An arthritis index is scored based on the severity of inflammation in each limb.
Objective: To induce an autoimmune-mediated arthritis model that shares pathological features with human rheumatoid arthritis.
Materials:
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Male Wistar or Sprague-Dawley rats (6-8 weeks old)
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Bovine or chicken type II collagen
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Incomplete Freund's Adjuvant (IFA)
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26-gauge needle and syringe
Protocol:
-
On day 0, an emulsion of type II collagen and IFA (1:1 v/v) is prepared.
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Rats are anesthetized and given a primary immunization of 0.1 mL of the emulsion, injected intradermally at the base of the tail.
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A booster injection of the same emulsion is administered on day 7 or 9.[1]
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The onset of arthritis typically occurs 10-14 days after the primary immunization.
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Disease progression is monitored by measuring paw swelling and scoring the arthritis index.
References
- 1. researchgate.net [researchgate.net]
- 2. Frontiers | Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis [frontiersin.org]
- 3. Sphingosine-1-Phosphate Receptor Subtype 1 (S1P1) Modulator IMMH001 Regulates Adjuvant- and Collagen-Induced Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Development of a selective S1P1 receptor agonist, Syl930, as a potential therapeutic agent for autoimmune encephalitis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Sphingosine-1-Phosphate (S1P) and S1P Signaling Pathway Modulators, from Current Insights to Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
- 6. S1PR5 - Wikipedia [en.wikipedia.org]
- 7. uniprot.org [uniprot.org]
- 8. researchgate.net [researchgate.net]
- 9. researchgate.net [researchgate.net]
- 10. researchgate.net [researchgate.net]
- 11. The sphingosine 1-phosphate receptor S1P4 regulates cell shape and motility via coupling to Gi and G12/13 [pubmed.ncbi.nlm.nih.gov]
- 12. jstage.jst.go.jp [jstage.jst.go.jp]
